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Compound of Interest

Compound Name: 1-Phenyl-cyclopropylamine

Cat. No.: B183263 Get Quote

Essential Safety and Handling Guide for 1-
Phenyl-cyclopropylamine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 1-Phenyl-cyclopropylamine (CAS: 41049-

53-0), ensuring adherence to the highest safety standards.

Chemical Identity:

Name: 1-Phenyl-cyclopropylamine[1]

Synonyms: 1-phenylcyclopropan-1-amine, 1-phenylcyclopropanamine[1]

Molecular Formula: C9H11N[2]

Molecular Weight: 133.19 g/mol [2]

Hazard Identification and GHS Classification
1-Phenyl-cyclopropylamine is classified as a hazardous substance. It is crucial to understand

its potential dangers before handling.

GHS Pictograms:
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GHS05: Corrosion

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H318: Causes serious eye damage.[3]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P310: Immediately call a POISON CENTER or doctor/physician.

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.
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PPE Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Face Shield

A face shield should be used in

addition to goggles when there

is a splash hazard.

Skin Protection Gloves

Chemical impermeable gloves.

Always inspect gloves prior to

use.[1]

Protective Clothing

Fire/flame resistant and

impervious clothing.[1] A lab

coat is the minimum

requirement.

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

Handling should occur in a

well-ventilated area, preferably

a chemical fume hood.[1]

Operational and Handling Plan
A systematic approach to handling 1-Phenyl-cyclopropylamine from receipt to disposal is

critical for safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Recommended storage temperature is 2-8°C in a dark place under an inert atmosphere.

Store away from incompatible materials such as acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and carbon dioxide.[4]

2. Handling and Use:

All handling should be conducted in a well-ventilated place, preferably within a chemical

fume hood.[1][4]

Ensure that eyewash stations and safety showers are close to the workstation location.[4]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1]

Ground all equipment to prevent static electricity discharge.[4]

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid breathing mist, gas, or vapors.[1]

3. Disposal Plan:

1-Phenyl-cyclopropylamine and its containers must be disposed of as hazardous waste.

Do not dispose of down the drain or in regular trash.

Collect waste in a dedicated, properly labeled, and chemically compatible container.

Follow all local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.[4][5]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company for pickup and disposal.[6]

Emergency Procedures
Immediate and appropriate action is vital in the event of an emergency.
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First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor.[1][7]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor immediately.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spill Cleanup:

Evacuate and Secure: Evacuate personnel to safe areas and keep people away from and

upwind of the spill/leak.[1]

Ventilate: Ensure adequate ventilation.[1]

Eliminate Ignition Sources: Remove all sources of ignition. Use spark-proof tools and

explosion-proof equipment.[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Absorb: Collect the spillage with a suitable absorbent material (e.g., vermiculite, dry sand, or

earth).
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Collection and Disposal: Place the absorbed material in a suitable, closed container for

disposal.[1] Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[1]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 1-Phenyl-cyclopropylamine
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Caption: A flowchart outlining the key steps for the safe handling of 1-Phenyl-
cyclopropylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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